![molecular formula C20H19NO2 B5646449 2-(3,4-dimethylphenoxy)-N-2-naphthylacetamide](/img/structure/B5646449.png)
2-(3,4-dimethylphenoxy)-N-2-naphthylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3,4-dimethylphenoxy)-N-2-naphthylacetamide is a chemical compound with several notable properties and reactions. It is part of a larger group of chemicals that include naphthyl acetamides and their derivatives.
Synthesis Analysis
- The synthesis of compounds related to 2-(3,4-dimethylphenoxy)-N-2-naphthylacetamide often involves nucleophilic substitution reactions with various amines and other agents under mild conditions, leading to high yields (Hojo, Masuda, & Okada, 1987).
- Another synthesis method includes reacting N1-(1-naphthyl)acetamide and N1-(1-naphthyl)benzamide with specific reagents, confirmed by spectroscopic methods (Ramazani, Karimi-Avargani, & Gouranlou, 2003).
Molecular Structure Analysis
- The molecular structure of related compounds often shows the presence of multiple rotamers in solutions, as indicated by NMR spectra. This suggests a complex molecular behavior (Ramazani, Karimi-Avargani, & Gouranlou, 2003).
Chemical Reactions and Properties
- Compounds in this class can participate in aromatic nucleophilic substitution reactions under mild conditions, leading to a variety of nitrogen-nitrogen exchanged products (Hojo, Masuda, & Okada, 1987).
- Some derivatives exhibit significant antiamnesic activity, suggesting potential for neurological applications (Piplani, Jindal, Gupta, Malik, Tiwari, & Kulkarni, 2004).
properties
IUPAC Name |
2-(3,4-dimethylphenoxy)-N-naphthalen-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19NO2/c1-14-7-10-19(11-15(14)2)23-13-20(22)21-18-9-8-16-5-3-4-6-17(16)12-18/h3-12H,13H2,1-2H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SAYKIQCKHPJLLE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)OCC(=O)NC2=CC3=CC=CC=C3C=C2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3,4-dimethylphenoxy)-N-(naphthalen-2-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.